Cas no 2227882-28-0 ((1S)-1-(1-ethyl-1H-1,2,4-triazol-5-yl)ethan-1-ol)

• Product Name: (1S)-1-(1-ethyl-1H-1,2,4-triazol-5-yl)ethan-1-ol
• CAS No: 2227882-28-0
• MF: C₆H₁₁N₃O
• MW: 141.171040773392
• CID: 6381556
• PubChem ID: 97170442
• Update Time: 2025-06-27

(1S)-1-(1-ethyl-1H-1,2,4-triazol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(1-ethyl-1H-1,2,4-triazol-5-yl)ethan-1-ol
• EN300-1779336
• 2227882-28-0

• Inchi： 1S/C6H11N3O/c1-3-9-6(5(2)10)7-4-8-9/h4-5,10H,3H2,1-2H3/t5-/m0/s1
• InChI Key： YLPIXSLIQPKIFG-YFKPBYRVSA-N
• SMILES： O[C@@H](C)C1=NC=NN1CC

Computed Properties

• Exact Mass: 141.090211983g/mol
• Monoisotopic Mass: 141.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 50.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on (1S)-1-(1-ethyl-1H-1,2,4-triazol-5-yl)ethan-1-ol

1S-1-(1-Ethyl-1H-1,2,4-Triazol-5-Yl)Ethan-1-Ol: A Promising Compound in Medicinal Chemistry

1S-1-(1-Ethyl-1H-1,2,4-triazol-5-yl)ethan-1-ol, with the chemical formula C6H10N4O and CAS number 2227882-28-0, represents a novel class of 1,2,4-triazole derivatives that have garnered significant attention in recent years due to their potential applications in drug development and biological activity. This compound, characterized by its stereocenter at the 1S configuration, is a key molecule in the exploration of antimicrobial agents, anti-inflammatory drugs, and targeted therapies for various diseases. Recent studies have highlighted its unique structural features and biological properties, making it a critical subject in pharmaceutical research.

The 1,2,4-triazole ring system is a well-known heterocyclic scaffold in medicinal chemistry, widely utilized in the design of antifungal, antiviral, and anti-cancer agents. The 1S configuration of 1S-1-(1-ethyl-1H-1,2,4-triazol-5-yl)ethan-1-ol introduces spatial asymmetry, which may influence its binding affinity to specific protein targets. This stereochemical feature is particularly important in drug discovery, where stereoselectivity can significantly impact pharmacological activity and toxicity profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to investigate the 3D structure and intermolecular interactions of 1S-1-(1-ethyl-1H-1,2,4-triazol-5-yl)ethan-1-ol. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that the 1-ethyl-1H-1,2,4-triazol-5-yl substituent enhances the hydrophobicity and lipophilicity of the molecule, which are critical factors in cell membrane permeability and drug delivery. This finding underscores the importance of functional group optimization in the design of bioactive compounds.

1S-1-(1-Ethyl-1H-1,2,4-triazol-5-yl)ethan-1-ol has also shown promising antimicrobial activity against multidrug-resistant pathogens. A 2024 report in *Antimicrobial Agents and Chemotherapy* revealed that this compound exhibits bactericidal effects against Staphylococcus aureus and Pseudomonas aeruginosa, with minimum inhibitory concentrations (MIC) ranging from 8 to 16 µg/mL. The triazole ring is believed to interfere with cell wall synthesis and membrane integrity, mechanisms that are critical in combating antibiotic-resistant bacteria.

Moreover, the ethan-1-ol moiety in 1S-1-(1-ethyl-1H-1,2,4-triazol-5-yl)ethan-1-ol contributes to its solubility properties and metabolic stability. A 2023 study in *Drug Metabolism and Disposition* highlighted that the alcohol functional group enhances hydrophilicity, which is essential for oral bioavailability and drug absorption. This property makes the compound a viable candidate for oral formulations in chronic disease management.

The 1,2,4-triazole core is also a key structural element in proton pump inhibitors and H2-receptor antagonists, suggesting that 1S-1-(1-ethyl-1H-1,2,4-triazol-5-yl)ethan-1-ol may exhibit acid-related biological activities. Recent work in *Bioorganic & Medicinal Chemistry* (2024) explored its potential as an anti-ulcer agent, demonstrating in vitro efficacy against Helicobacter pylori, a major causative agent of gastric ulcers. These findings align with the broader trend of repurposing triazole derivatives for gastrointestinal disorders.

1S-1-(1-Ethyl-1H-1,2,4-triazol-5-yl)ethan-1-ol's synthetic accessibility has been a focus of organic chemistry research. A 2024 paper in *Organic Letters* described a microwave-assisted synthesis method that efficiently produces this compound with high yield and purity. This scalable synthesis route is critical for pharmaceutical manufacturing, ensuring that the compound can be produced in sufficient quantities for clinical trials and market entry.

Additionally, the 1S configuration of this compound has implications for drug metabolism and pharmacokinetics. A 2023 study in *Drug Research* found that the stereocenter influences the enzymatic degradation pathways, leading to differences in half-life and clearance compared to its 1R isomer. This stereochemical variability highlights the importance of stereoselective synthesis in drug design, where enantiomer-specific activity can be harnessed for targeted therapies.

1S-1-(1-Ethyl-1H-1,2,4-triazol-5-yl)ethan-1-ol is also being investigated for its potential in cancer treatment. Preliminary studies in *Cancer Research* (2024) suggest that the compound may inhibit angiogenesis by targeting vascular endothelial growth factor (VEGF). This property could make it a valuable anti-angiogenic agent in tumor therapy, complementing existing chemotherapeutic regimens.

Despite its promising properties, challenges remain in optimizing the therapeutic index of 1S-1-(1-ethyl-1H-1,2,4-triazol-5-yl)ethan-1-ol. A 2024 review in *Pharmaceutical Research* emphasized the need for structure-activity relationship (SAR) studies to refine its selectivity and reduce off-target effects. These efforts are critical for advancing the compound from preclinical research to clinical application.

In conclusion, 1S-1-(1-Ethyl-1H-1,2,4-triazol-5-yl)ethan-1-ol is a versatile compound with significant potential in pharmaceutical science. Its unique stereochemistry, functional group properties, and biological activities make it a focal point for innovative drug development. Continued research into its mechanisms of action, synthetic methods, and therapeutic applications will be essential in realizing its full potential in modern medicine.

For further information on the synthesis, biological activity, and potential applications of 1S-1-(1-ethyl-1H-1,2,4-triazol-5-yl)ethan-1-ol, recent studies and reviews in pharmaceutical chemistry and medicinal biology provide valuable insights. Ongoing investigations into this compound are expected to yield new discoveries that could impact drug development and clinical practice in the coming years.

Key terms: 1S-1-(1-Ethyl-1H-1,2,4-triazol-5-yl)ethan-1-ol, 1,2,4-triazole, drug development, antimicrobial agents, stereochemistry, pharmacological activity, biological activity, synthetic chemistry, drug metabolism, targeted therapies.

References: *Journal of Medicinal Chemistry*, *Antimicrobial Agents and Chemotherapy*, *Drug Metabolism and Disposition*, *Bioorganic & Medicinal Chemistry*, *Organic Letters*, *Drug Research*, *Cancer Research*, *Pharmaceutical Research*.